Cas no 917827-99-7 (Tert-butyl(3,5-difluorophenoxy)dimethylsilane)

• Product Name: Tert-butyl(3,5-difluorophenoxy)dimethylsilane
• CAS No: 917827-99-7
• MF: C₁₂H₁₈F₂OSi
• MW: 244.353031635284
• CID: 4659664
• Update Time: 2025-10-28

Tert-butyl(3,5-difluorophenoxy)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• tert-butyl(3,5-difluorophenoxy)dimethylsilane
• tert-butyl-(3,5-difluorophenoxy)-dimethylsilane
• t-Butyl(3,5-difluorophenoxy)dimethylsilane
• H11539
• 1-(tert-butyldimethylsilyl)oxy-3,5-difluorobenzene
• Tert-butyl(3,5-difluorophenoxy)dimethylsilane

• Inchi： 1S/C12H18F2OSi/c1-12(2,3)16(4,5)15-11-7-9(13)6-10(14)8-11/h6-8H,1-5H3
• InChI Key： PZQUXRDXGBJVAR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(C=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Tert-butyl(3,5-difluorophenoxy)dimethylsilane

Comprehensive Overview of Tert-butyl(3,5-difluorophenoxy)dimethylsilane (CAS No. 917827-99-7)

Tert-butyl(3,5-difluorophenoxy)dimethylsilane (CAS No. 917827-99-7) is a specialized organosilicon compound widely utilized in advanced organic synthesis and material science. Its unique molecular structure, featuring a tert-butyl group and dimethylsilane moiety, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and functional materials. Researchers and industries increasingly focus on this compound due to its versatility in modifying phenolic derivatives and enhancing thermal stability in polymer applications.

The growing demand for fluorinated compounds in drug discovery has propelled interest in Tert-butyl(3,5-difluorophenoxy)dimethylsilane. Fluorination is a key strategy to improve bioavailability and metabolic resistance, aligning with trends in precision medicine and green chemistry. Users frequently search for terms like "fluorophenoxy silane applications" or "CAS 917827-99-7 synthesis", reflecting its relevance in cutting-edge research. This compound’s role in cross-coupling reactions and protecting group chemistry further underscores its importance.

From an industrial perspective, Tert-butyl(3,5-difluorophenoxy)dimethylsilane is pivotal in developing high-performance coatings and electronic materials. Its hydrophobic properties and compatibility with silicon-based substrates make it ideal for nanotechnology applications. Searches for "silyl ethers in material science" or "difluorophenoxy silane stability" highlight user curiosity about its practical uses. Additionally, its low toxicity profile aligns with the global shift toward sustainable chemicals.

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In summary, Tert-butyl(3,5-difluorophenoxy)dimethylsilane (CAS No. 917827-99-7) bridges multiple disciplines, from medicinal chemistry to advanced materials engineering. Its adaptability to modern scientific challenges ensures its continued prominence in research and industrial applications. By addressing user queries like "synthesis optimization for CAS 917827-99-7" or "fluorinated silane derivatives", this overview aims to provide actionable insights for professionals and enthusiasts alike.